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Compound of Interest

Compound Name: Strontium bromide monohydrate

Cat. No.: B080916

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Strontium bromide monohydrate
(SrBr2-H20), a compound of growing interest in various scientific fields. This document
furnishes detailed information on its chemical identifiers, physicochemical properties, and
experimental protocols for its synthesis and characterization, tailored for a scientific audience.

Chemical Identifiers and Nomenclature

Strontium bromide exists in several forms, primarily as an anhydrous salt, a monohydrate, and
a hexahydrate. Accurate identification is crucial for experimental reproducibility. The primary
identifier for Strontium bromide monohydrate is CAS number 14519-13-2.[1] It is important
to distinguish this from the CAS numbers for the anhydrous form (10476-81-0) and the
hexahydrate (7789-53-9).[2]

A summary of the key identifiers for Strontium bromide monohydrate and its related
compounds is presented in Table 1.
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Strontium Bromide

Strontium Bromide

Strontium Bromide

Identifier

Monohydrate Anhydrous Hexahydrate
CAS Number 14519-13-2[1] 10476-81-0[3] 7789-53-9[4]
PubChem CID 17749157[5] 25302[6] 165644[4]
EC Number - 233-969-5[2][3] 629-397-4[4]
UNII - 1NG558X5VJ[2] 7132N2UD6W[4]
InChi Key NGCOUPFTCAQKJIM YJPVTCSBVRMESK- FLMJUJXBFKFYOZ-

-UHFFFAOYSA-L[1]

UHFFFAOYSA-L[2]

UHFFFAOYSA-L[7]

Molecular Formula

SrBr2-H20

SrBr2[8]

SrBr2-6H20[4]

IUPAC Name

strontium;dibromide;h
ydrate[5]

Strontium bromide[2]

strontium;dibromide;h

exahydrate[4]

Physicochemical Properties

The physicochemical properties of strontium bromide and its hydrates are essential for their

application in research and development. A comparative summary of these properties is

provided in Table 2.

Strontium Bromide

Strontium Bromide

Strontium Bromide

Property

Monohydrate Anhydrous Hexahydrate
Molecular Weight 265.44 g/mol [5] 247.43 g/mol [6] 355.52 g/mol [4]

) ) ] White hygroscopic

White crystalline White, odorless, )
Appearance ] crystals or crystalline

powder crystalline powder[9]

powder
Density - 4.216 g/cm?3 2.386 g/cm3[2]
Melting Point Decomposes 643 °C 88.2 °C[10]
Soluble in water,

Solubility Soluble in water ethanol; Insoluble in Soluble in water

ether[2]
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Experimental Protocols

The synthesis of Strontium bromide monohydrate is typically a two-step process involving
the initial synthesis of the hexahydrate form, followed by a controlled dehydration.

Synthesis of Strontium Bromide Hexahydrate
(SrBr2-:6H20)

Strontium bromide hexahydrate can be synthesized by reacting Strontium carbonate (SrCO3)
or Strontium hydroxide (Sr(OH)2) with hydrobromic acid (HBr).[1][2]

Reaction using Strontium Carbonate: SrCOs(s) + 2HBr(aq) — SrBrz(aq) + H20(l) + CO2(g)[1]
Reaction using Strontium Hydroxide: Sr(OH)z(aq) + 2HBr(aq) — SrBrz(aq) + 2H20(I)[1]

Detailed Methodology:

Reactant Preparation: Prepare a stoichiometric amount of either Strontium carbonate or
Strontium hydroxide.

o Reaction: Slowly add hydrobromic acid to the strontium salt under constant stirring. The
reaction with strontium carbonate will evolve carbon dioxide gas. Ensure the reaction is
carried out in a well-ventilated fume hood.

» Crystallization: Once the reaction is complete, the resulting solution contains aqueous
Strontium bromide. The hexahydrate can be crystallized from this solution by slow
evaporation at room temperature.[10]

Purification: The resulting crystals can be purified by recrystallization from water.[9]

Preparation of Strontium Bromide Monohydrate
(SrBrz2-H20)

The monohydrate is obtained through the controlled dehydration of the hexahydrate.
Dehydration Reaction: SrBr2:6H20(s) — SrBrz-H20(s) + 5H20(Q)

Detailed Methodology:
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e Drying: Place the synthesized Strontium bromide hexahydrate crystals in a circulating air

oven.

e Heating: Heat the sample at a controlled temperature. It has been demonstrated that heating
at 70°C for several hours is effective for this conversion.[1][11] Another source suggests that
heating at 100°C in the air will also yield the monohydrate.[1]

e Monitoring: The conversion to the monohydrate can be confirmed by monitoring the mass
loss corresponding to the removal of five water molecules.[11]

o Further Dehydration: It is crucial to control the temperature, as further heating to 180°C will
result in the formation of the anhydrous form.[1][2]

Characterization
Crystal Structure Analysis

The crystal structure of Strontium bromide monohydrate and its anhydrous form has been
elucidated using X-ray diffraction techniques.[1][12] The anhydrous a-form of Strontium
bromide possesses a tetragonal crystal system with the space group P4/n.[1][2]

Logical Workflow

The following diagram illustrates the synthesis and dehydration pathway for producing
Strontium bromide monohydrate.

Click to download full resolution via product page

Caption: Synthesis and dehydration pathway of Strontium bromide hydrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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